2-[4-(6-Amino-5-cyano-3-ethyl-1,4-dihydropyrano[2,3-c]pyrazol-4-yl)phenoxy]acetamide

• Molecular Formula: C17H17N5O3
• Molecular Weight: 339.3 g/mol
• IUPAC Name: 2-[4-(6-amino-5-cyano-3-ethyl-2,4-dihydropyrano[2,3-c]pyrazol-4-yl)phenoxy]acetamide
• InChI: InChI=1S/C17H17N5O3/c1-2-12-15-14(11(7-18)16(20)25-17(15)22-21-12)9-3-5-10(6-4-9)24-8-13(19)23/h3-6,14H,2,8,20H2,1H3,(H2,19,23)(H,21,22)
• InChI Key: DQLKHKQLPXJYAT-UHFFFAOYSA-N
• SMILES: CCC1=C2C(C(=C(OC2=NN1)N)C#N)C3=CC=C(C=C3)OCC(=O)N

Description

2-[4-(6-Amino-5-cyano-3-ethyl-1,4-dihydropyrano[2,3-c]pyrazol-4-yl)phenoxy]acetamide is a chemical compound that has been of great interest to researchers due to its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-[4-(6-Amino-5-cyano-3-ethyl-1,4-dihydropyrano[2,3-c]pyrazol-4-yl)phenoxy]acetamide is not fully understood. However, it is believed to act by inhibiting various enzymes and signaling pathways involved in cell growth and survival. This compound has been found to inhibit the activity of several kinases, including AKT, ERK, and JNK, which are involved in cell proliferation and survival.
Biochemical and physiological effects:
2-[4-(6-Amino-5-cyano-3-ethyl-1,4-dihydropyrano[2,3-c]pyrazol-4-yl)phenoxy]acetamide has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. This compound has also been found to have anti-inflammatory and anti-oxidant properties, which may contribute to its therapeutic potential.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[4-(6-Amino-5-cyano-3-ethyl-1,4-dihydropyrano[2,3-c]pyrazol-4-yl)phenoxy]acetamide in lab experiments is its wide range of biological activities. This compound has been found to have anti-inflammatory, anti-tumor, and anti-oxidant properties, which make it a valuable tool for studying various physiological processes. However, one limitation of using this compound is its potential toxicity. Further studies are needed to determine the optimal dosage and potential side effects of this compound.

Future Directions

There are several future directions for the study of 2-[4-(6-Amino-5-cyano-3-ethyl-1,4-dihydropyrano[2,3-c]pyrazol-4-yl)phenoxy]acetamide. One direction is to study its potential use as a therapeutic agent for various diseases, including cancer and inflammatory disorders. Another direction is to study its effects on various signaling pathways involved in cell growth and survival. Additionally, further studies are needed to determine the optimal dosage and potential side effects of this compound.

Synthesis Methods

The synthesis of 2-[4-(6-Amino-5-cyano-3-ethyl-1,4-dihydropyrano[2,3-c]pyrazol-4-yl)phenoxy]acetamide has been achieved using different methods. One of the most common methods involves the reaction between 6-amino-5-cyano-3-ethyl-1,4-dihydropyrano[2,3-c]pyrazole-4-carbaldehyde and 4-bromoanisole in the presence of a base. The resulting product is then reacted with chloroacetic acid to obtain the final product.

Scientific Research Applications

2-[4-(6-Amino-5-cyano-3-ethyl-1,4-dihydropyrano[2,3-c]pyrazol-4-yl)phenoxy]acetamide has been extensively studied for its potential applications in scientific research. This compound has been found to have a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-oxidant properties. It has also been studied for its effects on various physiological processes, including cell proliferation, apoptosis, and angiogenesis.